Cas no 1186663-47-7 (2-fluoro-3-methanesulfonylbenzoic acid)
1186663-47-7 structure
Product Name:2-fluoro-3-methanesulfonylbenzoic acid
CAS No:1186663-47-7
MF:C8H7FO4S
MW:218.202184915543
MDL:MFCD12828705
CID:1004559
PubChem ID:53429576
Update Time:2025-04-20
2-fluoro-3-methanesulfonylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-3-(methylsulfonyl)benzoic acid
- 1-benzyl-5-(hydroxymethyl)piperidin-2-one
- 2-fluoro-3-methanesulfonylbenzoic acid
- 2-Fluoro-3-(methanesulfonyl)benzoic acid
- 2-fluoro-3-methylsulfonylbenzoic acid
- EN300-8658596
- DTXSID50700184
- CS-0263395
- 2-Fluoro-3-(methylsulfonyl)benzoicAcid
- AKOS022183575
- 1186663-47-7
-
- MDL: MFCD12828705
- Inchi: 1S/C8H7FO4S/c1-14(12,13)6-4-2-3-5(7(6)9)8(10)11/h2-4H,1H3,(H,10,11)
- InChI Key: UCGSFFXVPVKTQV-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC=C(C(=O)O)C=1F)(=O)=O
Computed Properties
- Exact Mass: 218.00490804g/mol
- Monoisotopic Mass: 218.00490804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 79.8Ų
2-fluoro-3-methanesulfonylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019093845-5g |
2-Fluoro-3-(methylsulfonyl)benzoic acid |
1186663-47-7 | 97% | 5g |
$752.60 | 2023-09-04 | |
| Enamine | EN300-8658596-0.05g |
2-fluoro-3-methanesulfonylbenzoic acid |
1186663-47-7 | 95.0% | 0.05g |
$216.0 | 2025-02-21 | |
| Enamine | EN300-8658596-0.1g |
2-fluoro-3-methanesulfonylbenzoic acid |
1186663-47-7 | 95.0% | 0.1g |
$322.0 | 2025-02-21 | |
| Enamine | EN300-8658596-0.25g |
2-fluoro-3-methanesulfonylbenzoic acid |
1186663-47-7 | 95.0% | 0.25g |
$459.0 | 2025-02-21 | |
| Enamine | EN300-8658596-0.5g |
2-fluoro-3-methanesulfonylbenzoic acid |
1186663-47-7 | 95.0% | 0.5g |
$723.0 | 2025-02-21 | |
| Enamine | EN300-8658596-1.0g |
2-fluoro-3-methanesulfonylbenzoic acid |
1186663-47-7 | 95.0% | 1.0g |
$928.0 | 2025-02-21 | |
| Enamine | EN300-8658596-2.5g |
2-fluoro-3-methanesulfonylbenzoic acid |
1186663-47-7 | 95.0% | 2.5g |
$1819.0 | 2025-02-21 | |
| Enamine | EN300-8658596-5.0g |
2-fluoro-3-methanesulfonylbenzoic acid |
1186663-47-7 | 95.0% | 5.0g |
$2692.0 | 2025-02-21 | |
| Enamine | EN300-8658596-10.0g |
2-fluoro-3-methanesulfonylbenzoic acid |
1186663-47-7 | 95.0% | 10.0g |
$3992.0 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334065-50mg |
2-Fluoro-3-methanesulfonylbenzoic acid |
1186663-47-7 | 97% | 50mg |
¥5054.00 | 2024-08-09 |
2-fluoro-3-methanesulfonylbenzoic acid Related Literature
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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